Cas no 80277-06-1 (7-Chloro-2,1,3-benzoxadiazol-4-amine)
80277-06-1 structure
Product Name:7-Chloro-2,1,3-benzoxadiazol-4-amine
CAS No:80277-06-1
MF:C6H4ClN3O
MW:169.568459510803
CID:828107
PubChem ID:21875167
Update Time:2025-04-19
7-Chloro-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-chlorobenzo[c][1,2,5]oxadiazol-4-aMine
- 4-Amino-7-chloro-2,1,3-benzoxadiazole
- 7-Chloro-2,1,3-benzoxadiazol-4-amine
- YUOLFOGXRSCCNE-UHFFFAOYSA-N
- 80277-06-1
- 4-chloro-2,1,3-benzoxadiazol-7-amine
- SCHEMBL3189454
- AKOS005579268
- VS-02719
- FT-0766145
-
- Inchi: 1S/C6H4ClN3O/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H,8H2
- InChI Key: YUOLFOGXRSCCNE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2C1=NON=2)N
Computed Properties
- Exact Mass: 169.0042895g/mol
- Monoisotopic Mass: 169.0042895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 64.9Ų
7-Chloro-2,1,3-benzoxadiazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C384660-10mg |
7-Chloro-2,1,3-benzoxadiazol-4-amine |
80277-06-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384660-50mg |
7-Chloro-2,1,3-benzoxadiazol-4-amine |
80277-06-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C384660-100mg |
7-Chloro-2,1,3-benzoxadiazol-4-amine |
80277-06-1 | 100mg |
$ 275.00 | 2022-06-06 |
7-Chloro-2,1,3-benzoxadiazol-4-amine Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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